Cas no 1401304-41-3 (tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
• CAS No: 1401304-41-3
• MF: C₁₄H₂₂BrN₃O₂
• MW: 344.247382640839
• MDL: MFCD22690820
• CID: 2092526
• PubChem ID: 68313245
• Update Time: 2025-05-22

tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
• BGC30441
• MFCD22690820
• AS-46608
• CS2652
• CS-0445731
• 1401304-41-3
• SCHEMBL12539861
• 1-Piperidinecarboxylic acid, 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(4-bromo-2-methylpyrazol-3-yl)piperidine-1-carboxylate
• AKOS024463802
• GYNTUHVZUOTCGM-UHFFFAOYSA-N
• Tert-butyl3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate

• MDL： MFCD22690820
• Inchi： 1S/C14H22BrN3O2/c1-14(2,3)20-13(19)18-7-5-6-10(9-18)12-11(15)8-16-17(12)4/h8,10H,5-7,9H2,1-4H3
• InChI Key： GYNTUHVZUOTCGM-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 343.08954g/mol
• Monoisotopic Mass: 343.08954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.4Ų

tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 1401304-41-3)

The compound tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 1401304-41-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a piperidine core and a brominated pyrazole moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "piperidine derivatives," "pyrazole-based compounds," and "Boc-protected intermediates" to explore its applications, reflecting its relevance in modern drug discovery.

One of the key reasons for the growing interest in tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate is its role in the development of small-molecule inhibitors and kinase-targeted therapies. The presence of the bromo substituent allows for further functionalization via cross-coupling reactions, making it a valuable building block in structure-activity relationship (SAR) studies. Recent trends in pharmaceutical research emphasize the importance of such intermediates, as evidenced by the surge in searches for "drug discovery intermediates" and "custom synthesis of heterocycles."

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound enhances its stability and facilitates selective deprotection under mild conditions. This feature aligns with the industry's shift toward green chemistry and sustainable synthesis, topics frequently discussed in academic and industrial forums. The compound's compatibility with palladium-catalyzed reactions and other modern catalytic methods further underscores its utility in high-throughput screening and combinatorial chemistry.

In addition to its synthetic applications, tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate has been explored in the context of central nervous system (CNS) drug development. The piperidine scaffold is a common motif in neuroactive compounds, and the pyrazole ring contributes to binding affinity and selectivity. Searches for "CNS drug intermediates" and "neuropharmacology scaffolds" highlight the compound's potential in addressing unmet medical needs in neurology and psychiatry.

Quality control and analytical characterization of CAS No. 1401304-41-3 are critical for ensuring its suitability in research and development. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are frequently searched in conjunction with "analytical validation of intermediates" and "pharmaceutical quality standards," reflecting the compound's importance in regulated environments.

Looking ahead, the demand for tert-Butyl 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate is expected to rise, driven by advancements in precision medicine and targeted therapy. Its adaptability to diverse synthetic routes and its compatibility with high-efficiency methodologies position it as a cornerstone in the toolkit of modern chemists. As the scientific community continues to explore its potential, this compound will undoubtedly remain a focal point in the quest for innovative therapeutic solutions.